4-(benzyloxy)-1-{[1-(3-phenylpropyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine

• IUPAC Name: (4-phenylmethoxypiperidin-1-yl)-[1-(3-phenylpropyl)triazol-4-yl]methanone
• InChI: InChI=1S/C24H28N4O2/c29-24(23-18-28(26-25-23)15-7-12-20-8-3-1-4-9-20)27-16-13-22(14-17-27)30-19-21-10-5-2-6-11-21/h1-6,8-11,18,22H,7,12-17,19H2
• InChI Key: CQQLZTALNGVPJL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OCC2=CC=CC=C2)C(=O)C3=CN(N=N3)CCCC4=CC=CC=C4
• Molecular Formula: C24H28N4O2
• Molecular Weight: 404.5 g/mol

Description

4-(benzyloxy)-1-{[1-(3-phenylpropyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 4-(benzyloxy)-1-{[1-(3-phenylpropyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine involves the inhibition of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. It has also been shown to inhibit the activity of tubulin, which is involved in the formation of microtubules that are essential for cell division.
Biochemical and Physiological Effects:
4-(benzyloxy)-1-{[1-(3-phenylpropyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine has been found to exhibit significant biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit their growth and proliferation. It has also been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(benzyloxy)-1-{[1-(3-phenylpropyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine in lab experiments is its significant anticancer activity against various cancer cell lines. It also has potential applications in the treatment of Alzheimer's disease. However, one of the limitations of using this compound is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the research on 4-(benzyloxy)-1-{[1-(3-phenylpropyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine. One potential direction is to investigate its potential applications in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Another direction is to explore its mechanism of action in more detail, which could lead to the development of more effective anticancer drugs. Additionally, future research could focus on optimizing the synthesis method to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 4-(benzyloxy)-1-{[1-(3-phenylpropyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine involves a multi-step process that requires expertise in organic chemistry. The initial step involves the reaction of 4-piperidone with benzyl bromide to form 4-benzyloxy-piperidin-2-one. This intermediate product is then reacted with sodium azide to form 4-azido-benzyloxy-piperidin-2-one. The final step involves the reaction of this intermediate product with propargyl bromide and copper (I) iodide to form the desired compound.

Scientific Research Applications

4-(benzyloxy)-1-{[1-(3-phenylpropyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine has been extensively studied for its potential applications in various fields of research. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to have potential applications in the treatment of Alzheimer's disease, as it has been found to inhibit the activity of acetylcholinesterase, which is involved in the degradation of acetylcholine in the brain.